Benzyl chloride Benzyl chloride Benzyl chloride (BzCl) is an organochlorine compound, which is widely used in organic synthesis for the preparation of useful chemical building blocks.
Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.
Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans.
Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine.
Brand Name: Vulcanchem
CAS No.: 100-44-7
VCID: VC21106206
InChI: InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES: C1=CC=C(C=C1)CCl
Molecular Formula: C7H7Cl
C6H5CH2Cl
C7H7Cl
Molecular Weight: 126.58 g/mol

Benzyl chloride

CAS No.: 100-44-7

Cat. No.: VC21106206

Molecular Formula: C7H7Cl
C6H5CH2Cl
C7H7Cl

Molecular Weight: 126.58 g/mol

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Benzyl chloride - 100-44-7

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Description Benzyl chloride (BzCl) is an organochlorine compound, which is widely used in organic synthesis for the preparation of useful chemical building blocks.
Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.
Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans.
Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine.
CAS No. 100-44-7
Molecular Formula C7H7Cl
C6H5CH2Cl
C7H7Cl
Molecular Weight 126.58 g/mol
IUPAC Name chloromethylbenzene
Standard InChI InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
Standard InChI Key KCXMKQUNVWSEMD-UHFFFAOYSA-N
Impurities Benzyl chloride is sold in two quality grades, identified as ''benzyl chloride, pure'' and ''benzyl chloride, pure and stabilized''. Their assay is in both cases > 99 %. Impurities include benzal chloride, toluene, chlorotoluene, chlorobenzene, and hydrogen chloride.
Benzyl chloride available in the USA ... has maximum of 1.0% benzal chloride, chlorotoluenes and toluene. ... One stabilized grade of benzyl chloride contained a fixed amount of sodium carbonate solution or propylene oxide.
Benzaldehyde, benzyl alcohol, toluene, chloro derivatives of toluene, and dibenzyl ether are compounds that may be found as impurities in technical benzyl chloride.
SMILES C1=CC=C(C=C1)CCl
Canonical SMILES C1=CC=C(C=C1)CCl
Boiling Point 354 °F at 760 mm Hg (EPA, 1998)
179.0 °C
174 °C
179 °C
354°F
Colorform Colorless to slightly yellow liquid
Flash Point 153 °F (EPA, 1998)
153 °F (67 °C) (closed cup)
74 °C (open cup)
67 °C c.c.
153°F
Melting Point -54 to -45 °F (EPA, 1998)
-45.0 °C
-39.4 °C
~-43 °C
-38°F

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